Cas no 886501-01-5 (N-TERT-BUTYL-N'-CYCLOHEXYL ETHYLENEDIAMINE)

N-TERT-BUTYL-N'-CYCLOHEXYL ETHYLENEDIAMINE structure
886501-01-5 structure
Product Name:N-TERT-BUTYL-N'-CYCLOHEXYL ETHYLENEDIAMINE
CAS No:886501-01-5
MF:C12H26N2
MW:198.348243236542
CID:3031248
PubChem ID:7172006
Update Time:2025-04-21

N-TERT-BUTYL-N'-CYCLOHEXYL ETHYLENEDIAMINE Chemical and Physical Properties

Names and Identifiers

    • N-TERT-BUTYL-N'-CYCLOHEXYL ETHYLENEDIAMINE
    • DTXSID40428264
    • N1-tert-butyl-N2-cyclohexylethane-1,2-diamine
    • N'-tert-butyl-N-cyclohexylethane-1,2-diamine
    • 886501-01-5
    • AKOS005307006
    • N-tert-Butyl-N'-cyclohexylethylenediamine
    • MDL: MFCD07370038
    • Inchi: 1S/C12H26N2/c1-12(2,3)14-10-9-13-11-7-5-4-6-8-11/h11,13-14H,4-10H2,1-3H3
    • InChI Key: NZIWLQNXYWOGFF-UHFFFAOYSA-N
    • SMILES: N(CCNC(C)(C)C)C1CCCCC1

Computed Properties

  • Exact Mass: 198.209598838g/mol
  • Monoisotopic Mass: 198.209598838g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 5
  • Complexity: 143
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 24.1Ų

Experimental Properties

  • Density: 0.9±0.1 g/cm3
  • Melting Point: 61-63°C
  • Boiling Point: 264.8±8.0 °C at 760 mmHg
  • Flash Point: 119.1±10.2 °C
  • Vapor Pressure: 0.0±0.5 mmHg at 25°C

N-TERT-BUTYL-N'-CYCLOHEXYL ETHYLENEDIAMINE Security Information

N-TERT-BUTYL-N'-CYCLOHEXYL ETHYLENEDIAMINE Pricemore >>

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